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Compound of Interest

Compound Name: Basic Red 51

CAS No.: 77061-58-6

Cat. No.: B1206981

Get Quote

Physicochemical Characterization, Synthesis, and
Biological Interaction
Executive Summary
Basic Red 51 (BR51) is a cationic azo dye widely utilized in cosmetic formulations and

biological staining.[1][2] Characterized by a quaternary imidazolium core conjugated via an azo

linkage to a dimethylaminophenyl moiety, BR51 exhibits strong affinity for anionic substrates

such as keratin and nucleic acids. This guide provides a rigorous technical analysis of BR51,

covering its chemical identity, synthesis pathways, analytical quantification via HPLC, and

toxicological profile as defined by the Scientific Committee on Consumer Safety (SCCS).

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6]
Basic Red 51 functions as a direct dye, relying on electrostatic interactions rather than

oxidative polymerization for coloration. Its cationic nature dictates its solubility and binding

kinetics.
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Table 1: Chemical Identity and Properties

Property Data

Common Name Basic Red 51

CAS Number 77061-58-6

Chemical Name
2-[[4-(Dimethylamino)phenyl]azo]-1,3-dimethyl-

1H-imidazolium chloride

Molecular Formula C₁₃H₁₈ClN₅

Molecular Weight 279.77 g/mol

Chemical Class Cationic Azo Dye (Monoazo)

Appearance Dark red to violet powder

(Water) 530 nm (Red-Violet region)

Solubility
Soluble in water, ethanol; Insoluble in non-polar

solvents

pKa
Quaternary ammonium (permanently charged);

pKa not applicable to cation

Mechanism of Action: Substrate Interaction
The efficacy of Basic Red 51 as a dyeing agent lies in its cationic charge density. In biological

tissues (e.g., hair keratin, histology samples), the dye targets anionic sites—primarily the

carboxylate groups of Glutamic Acid and Aspartic Acid residues, and to a lesser extent, sulfonic

acid groups resulting from cystine oxidation.

Binding Kinetics
The adsorption follows a Langmuir isotherm, where the dye cation (

) displaces a counter-ion (

or
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) on the substrate surface (

).
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Figure 1: Mechanism of cationic dye binding to anionic biological substrates.

Synthesis & Manufacturing
The synthesis of Basic Red 51 follows a classic azo coupling pathway.[3][4][5] The process

requires precise temperature control to maintain the stability of the diazonium intermediate.[4]

Synthetic Route
Diazotization: A primary aromatic amine (often a heterocyclic amine in this specific class, or

4-amino-N,N-dimethylaniline depending on the specific patent route) is reacted with sodium

nitrite in hydrochloric acid at 0–5°C to form the diazonium salt.[4]

Coupling: The diazonium electrophile attacks the electron-rich coupling component (the

imidazole derivative or the dimethylaniline) at the para-position (or C2 of imidazole).

Quaternization (if required): Methylation of the imidazole nitrogen to ensure cationic charge

(often done prior to coupling).

Synthesis Workflow Diagram
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Figure 2: General synthetic pathway for cationic azo dyes.

Analytical Characterization: HPLC Protocol
For quality control and stability testing in drug/cosmetic development, High-Performance Liquid

Chromatography (HPLC) with Diode Array Detection (DAD) is the gold standard.

Standardized HPLC Method
Objective: Quantification of Basic Red 51 and detection of impurities (e.g., unreacted amines).
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Parameter Condition

Column
C18 Reverse Phase (e.g., 150 mm x 4.6 mm, 5

µm particle size)

Mobile Phase A 10 mM Ammonium Acetate buffer (pH 4.5)

Mobile Phase B Acetonitrile (HPLC Grade)

Flow Rate 1.0 mL/min

Gradient
0-2 min: 95% A; 2-20 min: Linear gradient to

50% B; 20-25 min: 50% B

Detection
UV-Vis at 530 nm (Quantification) and 254 nm

(Impurities)

Column Temp 25°C

Injection Vol 10 µL

Analytical Workflow
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Figure 3: HPLC-DAD analytical workflow for Basic Red 51 quantification.

Toxicological & Safety Profile
The safety of Basic Red 51 has been rigorously evaluated by the Scientific Committee on

Consumer Safety (SCCS). While early in vitro studies suggested potential mutagenicity,

subsequent in vivo data clarified its safety profile for regulated use.

Key Toxicological Endpoints
Acute Toxicity: Low acute oral toxicity.

Genotoxicity:

In vitro: Positive in Salmonella typhimurium (Strain TA98) indicating frameshift mutation

potential.
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In vivo:Negative in mammalian bone marrow micronucleus tests. The SCCS concluded

that the in vivo data outweighs the in vitro findings, deeming it safe under controlled

concentrations.

Carcinogenicity: No evidence of carcinogenicity in long-term dermal application studies.

Sensitization: Categorized as a potential skin sensitizer; patch testing is recommended.

Regulatory Limits (EU/SCCS)
Non-Oxidative Hair Dye: Maximum concentration 1.0%.

Oxidative Hair Dye: Maximum concentration 0.5% (after mixing with developer).
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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